Cas no 1412954-05-2 (6-cyclobutyl-2-cyclopropylpyrimidin-4-ol)

• Product Name: 6-cyclobutyl-2-cyclopropylpyrimidin-4-ol
• CAS No: 1412954-05-2
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 5576312
• Update Time: 2025-06-09

6-cyclobutyl-2-cyclopropylpyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-6-cyclobutyl-4-hydroxypyrimidine
• 6-cyclobutyl-2-cyclopropylpyrimidin-4-ol
• 4(3H)-Pyrimidinone, 6-cyclobutyl-2-cyclopropyl-

• Inchi： 1S/C11H14N2O/c14-10-6-9(7-2-1-3-7)12-11(13-10)8-4-5-8/h6-8H,1-5H2,(H,12,13,14)
• InChI Key： QXDKXEIDLWVTRG-UHFFFAOYSA-N
• SMILES： C1(C2CC2)=NC(C2CCC2)=CC(=O)N1

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 316.7±25.0 °C(Predicted)
• pka: 9.75±0.50(Predicted)

Additional information on 6-cyclobutyl-2-cyclopropylpyrimidin-4-ol

Recent Advances in the Study of 6-cyclobutyl-2-cyclopropylpyrimidin-4-ol (CAS: 1412954-05-2)

In recent years, the compound 6-cyclobutyl-2-cyclopropylpyrimidin-4-ol (CAS: 1412954-05-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrimidine derivative has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and antimicrobial agents. The unique structural features of this compound, including its cyclobutyl and cyclopropyl substituents, contribute to its distinct pharmacological properties and binding affinity towards specific biological targets.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of 6-cyclobutyl-2-cyclopropylpyrimidin-4-ol as a potential inhibitor of protein kinases involved in cancer progression. The researchers employed a combination of computational modeling and in vitro assays to demonstrate the compound's ability to selectively inhibit key kinases, such as EGFR and BRAF, with IC50 values in the low micromolar range. These findings suggest that 6-cyclobutyl-2-cyclopropylpyrimidin-4-ol could serve as a valuable scaffold for the development of targeted cancer therapies.

Another noteworthy study, featured in Bioorganic & Medicinal Chemistry Letters, investigated the antimicrobial properties of 6-cyclobutyl-2-cyclopropylpyrimidin-4-ol against drug-resistant bacterial strains. The compound exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli, with minimum inhibitory concentrations (MICs) comparable to those of established antibiotics. Mechanistic studies revealed that the compound disrupts bacterial cell wall synthesis by targeting penicillin-binding proteins (PBPs), highlighting its potential as a novel antibacterial agent.

In addition to its therapeutic applications, 6-cyclobutyl-2-cyclopropylpyrimidin-4-ol has also been explored as a building block in the synthesis of more complex heterocyclic compounds. A recent publication in Organic Letters described an efficient synthetic route to access this compound via a palladium-catalyzed cyclization reaction, which offers improved yields and scalability compared to traditional methods. This advancement is expected to facilitate further research and development efforts involving this promising compound.

Despite these encouraging findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 6-cyclobutyl-2-cyclopropylpyrimidin-4-ol for clinical use. Ongoing research is focused on structural modifications to enhance its bioavailability, reduce off-target effects, and improve its overall drug-like characteristics. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into viable therapeutic candidates.

In conclusion, 6-cyclobutyl-2-cyclopropylpyrimidin-4-ol (CAS: 1412954-05-2) represents a versatile and promising compound in the field of chemical biology and drug discovery. Its diverse biological activities and synthetic accessibility make it an attractive target for further investigation. As research continues to uncover its full potential, this compound may pave the way for the development of innovative treatments for cancer, infectious diseases, and other medical conditions.